![molecular formula C9H7ClN2O B2654151 7-Amino-4-chloro-1(2H)-isoquinolinone CAS No. 1036390-32-5](/img/structure/B2654151.png)
7-Amino-4-chloro-1(2H)-isoquinolinone
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Description
7-Amino-4-chloro-1(2H)-isoquinolinone, commonly referred to as 7-ACI, is a heterocyclic compound that is widely used in medicinal chemistry and organic synthesis. 7-ACI is a versatile building block for the synthesis of a variety of biologically active compounds, such as antitumor agents, antibiotics, and anti-inflammatory drugs. Its unique structure and reactivity make it an attractive target for further research.
Scientific Research Applications
Synthesis and Cytotoxic Activity
A series of derivatives related to 7-Amino-4-chloro-1(2H)-isoquinolinone were synthesized to assess their cytotoxic activities. These compounds, derived from aminoanthraquinones, were studied for their ability to inhibit the growth of various cancer cell lines, including in vivo subcutaneous colon 38 tumors in mice. Certain derivatives demonstrated significant cytotoxicity and antitumor activity, warranting further investigation as potential cancer treatments (Bu et al., 2001).
Anti-Plasmodial Activity
Research on the structural modifications of aminoquinolines, including compounds structurally related to 7-Amino-4-chloro-1(2H)-isoquinolinone, has provided insights into their antiplasmodial activity. These studies have shown that certain derivatives are effective against both chloroquine-susceptible and -resistant strains of Plasmodium falciparum, suggesting potential applications in malaria treatment (De et al., 1998).
Antimicrobial Activity
New derivatives of tetrahydrothieno[2,3-c]isoquinolines, which can be synthesized from compounds related to 7-Amino-4-chloro-1(2H)-isoquinolinone, have been explored for their antimicrobial properties. These compounds displayed promising activity against a range of pathogenic bacteria and fungi, highlighting their potential as novel antimicrobial agents (Zaki et al., 2019).
Pharmacological Interference in Cancer Treatment
Chloroquine and its derivatives, related to 7-Amino-4-chloro-1(2H)-isoquinolinone, have been studied for their potential to enhance the efficacy of cancer treatment. These compounds can sensitize cancer cells to chemotherapy and radiation by inhibiting autophagy, a process that cancer cells often exploit for survival. This pharmacological interference has opened new avenues for cancer therapy, combining traditional treatments with autophagy inhibitors (Maycotte et al., 2012).
properties
IUPAC Name |
7-amino-4-chloro-2H-isoquinolin-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c10-8-4-12-9(13)7-3-5(11)1-2-6(7)8/h1-4H,11H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VATFTKTWQDTWBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)C(=O)NC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Amino-4-chloro-1(2H)-isoquinolinone |
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